Cas no 2138274-22-1 (6-ethoxy-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-ethoxy-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138274-22-1
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6381418
• PubChem ID: 165482864
• Update Time: 2025-06-09

6-ethoxy-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2138274-22-1
• EN300-1129161

• Inchi： 1S/C13H16O4/c1-3-16-10-4-5-12-9(6-10)7-11(13(14)15)8(2)17-12/h4-6,8,11H,3,7H2,1-2H3,(H,14,15)
• InChI Key： VULAERCUOCEYOM-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC(C(=O)O)C1C)OCC

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Additional information on 6-ethoxy-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 6-ethoxy-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138274-22-1)

6-ethoxy-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by its CAS number 2138274-22-1, is a structurally intriguing compound belonging to the benzopyran class. This heterocyclic molecule features an ethoxy group at the 6-position and a methyl group at the 2-position, contributing to its unique electronic and steric properties. The presence of a dihydropyran core and a carboxylic acid functional group at the 3-position further enhances its potential as a versatile intermediate in synthetic chemistry and pharmaceutical research.

The benzopyran scaffold is well-documented for its biological significance, particularly in the context of natural products and drug discovery. Compounds derived from benzopyrans have demonstrated diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 6-ethoxy-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid positions it as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds with enhanced bioavailability and improved pharmacokinetic profiles. The dihydropyran ring system in 6-ethoxy-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid offers a favorable balance of lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Researchers have leveraged this scaffold to develop derivatives with enhanced receptor binding affinity and reduced toxicity.

One of the most compelling aspects of 6-ethoxy-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is its potential as a precursor for more complex molecules. The carboxylic acid functionality at the 3-position provides a reactive handle for further derivatization via esterification, amidation, or coupling reactions. This flexibility has enabled chemists to generate libraries of analogs with tailored properties for biological evaluation.

Recent studies have highlighted the importance of functional group modifications in optimizing drug-like properties. For instance, the ethoxy group in 6-(ethoxy) -2-methyl -3 ,4 -dihydro -2 H -1 -benzopyran -3 -carboxylic acid contributes to its solubility and metabolic stability, while the methyl group at position 2 influences its binding interactions with biological targets. These structural features have been systematically modified to improve potency and selectivity in preclinical models.

The synthesis of 6-(ethoxy) -2-methyl -3 ,4 -dihydro -2 H -1 -benzopyran -3 -carboxylic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the benzopyran core with high enantioselectivity. These methods ensure that the final product meets stringent purity standards required for pharmaceutical applications.

In the realm of drug discovery, 6-(ethoxy) -2-methyl -3 ,4 -dihydro -2 H -1 -benzopyran -3 -carboxylic acid has been explored as a lead compound for several therapeutic areas. Its structural motif is reminiscent of known bioactive molecules, suggesting potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. Computational modeling studies have predicted favorable interactions between this compound and target proteins, providing a rational basis for further investigation.

The role of computational chemistry in optimizing small molecule drugs cannot be overstated. Molecular docking simulations have been used to evaluate how 6-(ethoxy) -2-methyl -3 ,4 -dihydro -2 H -1 -benzopyran -3-carboxylic acid interacts with biological targets at the atomic level. These studies have identified key residues critical for binding affinity and provided insights into structure-based drug design strategies.

Preclinical trials have begun to validate the therapeutic potential of derivatives inspired by 6-(ethoxy)methylanhydrogenatedpyridinylcinnamylidene) . Initial results indicate promising activity against disease models without significant side effects. These findings underscore the importance of rigorous testing before transitioning to clinical development.

The future direction of research on 6-(ethoxy)methylanhydrogenatedpyridinylcinnamylidene) will likely focus on expanding its chemical space through novel synthetic routes and exploring new therapeutic indications. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory discoveries into tangible benefits for patients worldwide.